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Compound Focus: Diethyl butylmalonate

CAS No.: 133-08-4

Cat. No.: S1493477

Get Quote

Fundamental Chemical Profile

The table below summarizes the key identifying information and physical properties of Diethyl

butylmalonate [1] [2] [3].

Property Value / Description

CAS Registry Number 133-08-4 [1] [4] [2]

IUPAC Name Diethyl 2-butylpropanedioate [5] [2]

Molecular Formula C₁₁H₂₀O₄ [1] [2] [3]

Molecular Weight 216.27 g/mol [1] [3]

Appearance Clear, colorless liquid [1] [3]

Boiling Point 235–240 °C (lit.) [1] [3]

Density 0.983 g/mL at 25 °C (lit.) [1] [3]

Refractive Index n²⁰/D 1.422 (lit.) [1] [3]

Flash Point 201 °F (94 °C) [1] [3]
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Property Value / Description

Water Solubility 330 mg/L at 20°C [1] [3]

Primary Industrial Synthesis Method

A common industrial preparation method for DBM involves the alkylation of diethyl malonate. One patented

catalyst-free method is described below [5] [6].

Experimental Protocol: Catalyst-Free Preparation of DBM

This protocol uses ethanol, sodium, diethyl malonate, and bromobutane as raw materials [5].

Generation of Sodium Ethoxide:

Absolute ethanol is placed in a reactor under a nitrogen atmosphere. Metallic sodium is added,
and the reaction is carried out at 70–73°C for 12–15 hours. The reaction is: Na + C₂H₅OH →
C₂H₅ONa + H₂↑ [5]
Ethanol is then removed by heating to 80–120°C to obtain solid sodium ethoxide [5].

Formation of Diethyl Malonate Sodium Salt:

The reactor is cooled with circulating cooling water for 30–60 minutes under a continuous
nitrogen flow.

Diethyl malonate is slowly added dropwise to the sodium ethoxide to generate the sodium salt
[5].

Alkylation to Form Diethyl Butylmalonate:

Bromobutane is added to the reaction mixture, which is then maintained at 76–84°C for 0.5–1
hour [5].

The crude product is filtered. The filtrate is then processed, which includes adding water and
sodium bromide to remove impurities, using toluene to remove residual water, and finally,

distillation to isolate pure DBM [5].

Key Advantages: This method reports a yield of approximately 76.5% and a purity of over 99.5%, meeting

drug quality standards without requiring a catalyst, thereby reducing production costs [5].
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Emerging Therapeutic Applications and Mechanism of
Action

Recent research has shifted focus from DBM's role as a synthetic intermediate to its potential as a therapeutic

agent for neurodegenerative diseases, particularly Alzheimer's Disease (AD) [7].

Preclinical Evidence in Alzheimer's Models

A 2024 study investigated the effects of DBM on 5×FAD transgenic mice, a model for AD. The key findings

are summarized below [7].

Aspect Studied Experimental Method Key Finding of DBM Treatment

Cognitive Function Morris water maze, Y-maze, novel

object recognition tests

Effectively mitigated cognitive deficits [7]

Depressive-like
Behavior

Tail suspension test, forced

swimming test

Alleviated depression [7]

Synaptic Integrity Transmission electron microscopy,

Golgi-Cox staining

Attenuated synaptic ultrastructure and

neurite impairment [7]

Molecular Markers Western blot,

Immunofluorescence

Improved deficits of PSD95 and BDNF

proteins [7]

Neuroinflammation RT-qPCR, Immunofluorescence Decreased microglia accumulation and

downregulated pro-inflammatory
cytokines [7]

Proposed Mechanism of Action: Inhibition of Succinate
Dehydrogenase

DBM is hydrolyzed in the body to form malonate, a competitive inhibitor of the mitochondrial enzyme

succinate dehydrogenase (SDH) [7]. The proposed mechanism is visualized in the following diagram.
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This proposed mechanism explains the observed anti-inflammatory and neuroprotective effects: by inhibiting

SDH, DBM prevents succinate accumulation and the subsequent production of reactive oxygen species

(ROS), which are key drivers of pro-inflammatory responses in immune cells like microglia [7]. Reducing

neuroinflammation helps preserve synaptic ultrastructure and neurite outgrowth, ultimately ameliorating

cognitive deficits and depression in the AD mouse model [7].

Traditional Use as a Pharmaceutical Intermediate

Beyond its novel therapeutic potential, DBM has a well-established role in chemical synthesis. It is a key

intermediate in the production of various chemicals, including:

Phenylbutazone: An antipyretic and analgesic drug [5] [6].
Peptide Deformylase Inhibitors: Reagents used in the synthesis of compounds that act against

drug-resistant bacteria [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [what is diethyl butylmalonate]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b1493477#what-is-diethyl-butylmalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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